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This guide provides an objective comparison of Technetium-99m (99mTc)-mebrofenin Single
Photon Emission Computed Tomography (SPECT)/CT for the assessment of functional liver
volume (FLV) against other established and emerging techniques. The accurate measurement
of liver function and volume is critical in drug development for assessing hepatotoxicity, in
clinical research for monitoring disease progression, and in surgical planning to predict post-
resection liver failure. This document outlines the experimental data supporting the use of
mebrofenin SPECT/CT and compares it with anatomical imaging methods like Computed
Tomography (CT) and Magnetic Resonance Imaging (MRI), as well as other functional imaging
techniques.

Executive Summary

Mebrofenin SPECT/CT is a nuclear imaging technique that quantifies the volume of functioning
hepatocytes. Unlike purely anatomical imaging, it provides a measure of "functional” liver
volume, which can be a more accurate predictor of liver function, especially in compromised
livers.[1] In healthy livers, the functional volume measured by mebrofenin SPECT/CT is
comparable to the anatomical volume measured by CT.[2][3] However, in diseased livers, the
functional volume is often significantly less than the anatomical volume.[1][2]

Cross-validation studies have demonstrated a strong correlation between functional
parameters derived from mebrofenin SPECT/CT and those from gadoxetic acid (Gd-EOB-
DTPA)-enhanced MRI, an alternative functional imaging modality.[1] While CT volumetry
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remains a standard for anatomical assessment, mebrofenin SPECT/CT offers a more nuanced
view of the liver's functional capacity. Another radiotracer, 99mTc-galactosyl human serum
albumin (GSA), is used for similar purposes, primarily in Japan, and while direct comparisons in
humans are limited, preclinical data suggests differences in uptake mechanisms and kinetics
between mebrofenin and GSA.

Data Presentation

The following tables summarize the quantitative data from studies comparing mebrofenin
SPECT/CT with alternative methods for liver volume and function assessment.

Table 1: Mebrofenin SPECT/CT vs. CT Volumetry for Liver Volume
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Parameter

Mebrofenin
SPECTICT
(Functional Liver
Volume - FLV)

CT Volumetry
(Anatomical Liver
Volume)

Correlation/Compa
rison Finding

Total Liver Volume
(Normal Liver

Parenchyma)

Comparable to

anatomical volume

Standard for
anatomical

measurement

In patients with normal
liver parenchyma, FLV
measured by SPECT
is comparable to
anatomical volume
measured by CT.[2][3]
A strong and
significant correlation
was found between
Total Liver-Functional
Volume (TL-FV) and
Non-Tumorous Total
Liver-Volume (NTTL-
V) (Pearson r = 0.89).

[4]

Total Liver Volume
(Compromised Liver

Parenchyma)

Significantly less than

anatomical volume

May overestimate

functional capacity

In compromised livers,
FLV is significantly
less than the

anatomical volume.[1]

[2]4]

Phantom Volume

Validation

High accuracy

Not applicable

A very strong
correlation was
observed between
known phantom
volume and measured
phantom volume with
SPECT (Pearson's
r=0.99).[4]

Table 2: Mebrofenin SPECT/CT vs. Gd-EOB-DTPA-enhanced MRI for Liver Function
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Parameter

Mebrofenin
SPECTICT

Gd-EOB-DTPA-
enhanced MRI

Correlation/Compa
rison Finding

Total Liver Function

Mebrofenin Uptake
Rate (MUR)

Mean Gd-EOB-DTPA
Uptake Rate (Ki)

A strong correlation
was observed
between MUR and
mean Ki (Pearsonr =
0.70, p=0.001).[1]

Future Remnant Liver
(FRL) Function

FRL Mebrofenin
Uptake Rate

FRL Gd-EOB-DTPA
Uptake Rate (Ki)

A very strong
correlation was found
between the two
modalities (Pearson r
= 0.89, p<0.001).[1]

Functional Share of
FRL

Percentage of total

liver counts in FRL

Percentage of total

liver uptake in FRL

Strong agreement
was found between
the functional share
determined by both
methods (Intraclass
Correlation Coefficient
= 0.944).[1]

Correlation with Liver-
to-Spleen Ratio (LSR)

Mebrofenin uptake

Liver-to-Spleen Ratio
(LSR)

A significant negative
correlation was found
between standardized
FRL function (HBS)
and LSR (r =-0.71).[1]

Table 3: Mebrofenin SPECT/CT vs. 99mTc-GSA SPECT for Liver Function (Preclinical Data)
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Correlation/Compa

Mebrofenin . o
Parameter 99MTc-GSA SPECT rison Finding (Rat
SPECTICT
Model)
Conventional liver
) ) ) ) volume overestimated
Early Phase Liver Hepatic uptake rate Overestimated liver ) )
) ) liver function as
Regeneration (Day 1 decreased to 44.5% of  function compared to
) ] measured by 99mTc-
post-hepatectomy) baseline mebrofenin _
mebrofenin uptake
rate.
] 99mTc-GSA uptake
) Uptake recovered to Underestimated
Late Phase Liver o ) ) reflected a reduced
) levels similar to hepatic regeneration ) o
Regeneration (Days 5 ) ] ] ) liver function in
conventional liver in comparison to )
and 7) ] relation to 99mTc-
volume mebrofenin uptake

mebrofenin uptake.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of results. The
following sections outline the typical experimental protocols for the key techniques discussed.

99mTc-Mebrofenin SPECTI/CT Protocol

o Patient Preparation: Patients are required to fast for a minimum of 4 hours prior to the scan
to promote gallbladder filling and prevent premature excretion of the tracer.[1]

o Radiotracer Administration: A standard intravenous dose of 150-370 MBq of 99mTc-
mebrofenin is administered.[1]

» Dynamic Planar Acquisition: Immediately following the injection, a dynamic acquisition is
performed for approximately 6 minutes using a dual-head gamma camera. This is used to
calculate the total liver mebrofenin uptake rate.[1]

o SPECT/CT Acquisition: Following the dynamic scan, a SPECT acquisition is performed,
typically with 60 projections of 8 seconds per projection. A co-registered low-dose CT scan is
then acquired for attenuation correction and anatomical localization.[1]
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o Data Analysis:

o Regions of Interest (ROIs) are drawn on the dynamic planar images over the liver and
heart (to represent the blood pool) to generate time-activity curves and calculate the
hepatic uptake rate.

o On the fused SPECT/CT images, Volumes of Interest (VOIs) are drawn on the CT images
to delineate the total liver and, if applicable, the future liver remnant (FLR).

o These VOIs are then applied to the SPECT data to determine the functional liver volume
based on a predefined threshold of 99mTc-mebrofenin uptake.[1]

CT Volumetry Protocol

o Patient Positioning: The patient is positioned supine with arms raised above the head.[2]

e Image Acquisition: A multiphase contrast-enhanced CT scan of the abdomen is performed.
The portal venous phase is typically used for liver volumetry.[2]

e Post-processing:

o The liver boundaries are manually or semi-automatically traced on each axial slice,
excluding major blood vessels and fissures.

o The area on each slice is summated to calculate the total and lobar liver volume.[2]

o For surgical planning, a virtual hepatectomy plane can be drawn to calculate the volume of

the future liver remnant.[2]

Gd-EOB-DTPA-enhanced MRI Protocol

o Patient Preparation: Patients are typically instructed to fast for at least 4 hours before the

examination.

o Contrast Agent Administration: A standard dose of gadoxetic acid (Gd-EOB-DTPA) is

administered intravenously.
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» Dynamic Imaging: A T1-weighted three-dimensional spoiled gradient-echo sequence is
performed before and repeatedly after contrast injection to capture the arterial, portal

venous, and transitional phases.

» Hepatobiliary Phase Imaging: A delayed scan is acquired approximately 20 minutes after
contrast injection. This phase is crucial for assessing hepatocyte function as the contrast
agent is taken up by functional hepatocytes.

o Data Analysis:

o Signal intensity measurements are taken from ROIs placed in the liver parenchyma on
pre-contrast and hepatobiliary phase images.

o Functional parameters such as the liver-to-spleen ratio (LSR) or the Gd-EOB-DTPA uptake
rate (Ki) are calculated to quantify liver function.[1]

Mandatory Visualization
Mebrofenin Uptake and Imaging Workflow

The following diagrams illustrate the cellular uptake pathway of 99mTc-mebrofenin and the
general experimental workflow for a functional liver volume study.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://jnm.snmjournals.org/content/52/2/294
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Bloodstream

99mTe-Mebrofenin-Albumin
Complex

Uptake

Hepatocyte

OATP1B1/OATP1B3
Transporters

Intracellular
29mTe-Mebrofenin

Excretion

y

Biliary
Excretion

Click to download full resolution via product page

Caption: Cellular uptake pathway of 99mTc-Mebrofenin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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